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Introduction
Fenpyroximate is a potent acaricide and insecticide widely utilized in greenhouse production

systems for the management of various mite species and the suppression of whiteflies.[1] As a

mitochondrial complex I electron transport inhibitor (METI), it offers a distinct mode of action

(IRAC Group 21A) crucial for insecticide resistance management (IRM) programs.[2][3] This

document provides detailed application notes and protocols for the effective use of

fenpyroximate in a greenhouse research setting, with a focus on data-driven methodologies

and experimental design.

Data Presentation
Efficacy of Fenpyroximate (5% SC) Against Two-Spotted
Spider Mite (Tetranychus urticae)
The following tables summarize the efficacy of Fenpyroximate (formulated as a 5%

Suspension Concentrate) against the two-spotted spider mite on various greenhouse crops.
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Crop
Application
Rate

Pest Stage
Observatio
n Time

Efficacy (%
Mortality)

Reference

Cucumber 1.0 ml/L Adult 14 days 79.20 [4]

Cucumber Not Specified Adult 4 days 100 [5]

Rose Not Specified
All motile

stages
10 days

68.58

(reduction

over control)

Note: Efficacy can vary based on environmental conditions, pest pressure, and the specific

formulation used.

Application Rates for Fenpyroximate 5SC in
Greenhouses
Recommended application rates for the control of mites and suppression of whiteflies on

various greenhouse-grown crops.[6][7]
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Crop
Target
Pest(s)

Rate per
100 Gallons

Rate per
Acre

Maximum
Application
s per Crop
Cycle

Minimum
Interval
Between
Application
s (days)

Vegetables

Cucumber

Spider mites,

Whitefly

(suppression)

16.0 - 32.0 fl

oz
1.0 - 2.0 pints 2 14

Tomato

Mites, Potato

Psyllid,

Whitefly

16.0 - 32.0 fl

oz
1.0 - 2.0 pints 2 14

Pepper

Mites, Potato

Psyllid,

Whitefly

16.0 - 32.0 fl

oz
1.0 - 2.0 pints 2 14

Ornamentals

Trees, Vines,

Shrubs,

Foliage, and

Flowering

Plants

Spider mites,

Broad mites,

Cyclamen

mites, Rust

mites

16.0 - 24.0 fl

oz
Not Specified 2 per year 14

Phytotoxicity of Fenpyroximate 5SC
Fenpyroximate is generally considered to have a low risk of phytotoxicity on a wide range of

ornamental and vegetable crops when used according to label directions. However, it is always

recommended to test on a small number of plants before large-scale application.
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Crop Application Rate
Phytotoxicity
Symptoms
Observed

Reference

Cotton*
37.5, 75, and 150 g

a.i./ha
None

While not a typical greenhouse crop, this study indicates a good margin of safety at higher

concentrations.

Experimental Protocols
Protocol 1: Greenhouse Efficacy Trial for Fenpyroximate
Objective: To evaluate the efficacy of Fenpyroximate 5SC in controlling a target mite species

(e.g., Tetranychus urticae) on a specific greenhouse crop.

Materials:

Fenpyroximate 5SC formulation

Calibrated spray equipment (e.g., backpack sprayer with appropriate nozzles)

Personal Protective Equipment (PPE) as per the product label

Infested host plants of uniform size and age

Untreated control plants

Magnifying lens or microscope for mite counts

Data collection sheets

Procedure:

Plant Preparation: Acclimate uniformly infested plants in the greenhouse environment for at

least one week prior to treatment.
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Pre-treatment Assessment: Randomly select a subset of leaves from each plant and count

the number of motile mites to establish a baseline population.

Treatment Application:

Prepare the Fenpyroximate spray solution at the desired concentrations.

Include a water-only control group.

Apply the treatments to the point of runoff, ensuring thorough coverage of all plant

surfaces, especially the undersides of leaves.

Post-treatment Assessment: At specified intervals (e.g., 3, 7, and 14 days after treatment),

conduct mite counts on a random sample of leaves from each plant.

Data Analysis: Calculate the percent mortality or population reduction for each treatment

relative to the untreated control.

Protocol 2: Phytotoxicity Assessment
Objective: To assess the potential for phytotoxicity of Fenpyroximate 5SC on a range of

greenhouse crops.

Materials:

Fenpyroximate 5SC formulation

A variety of healthy, actively growing greenhouse plant species

Calibrated spray equipment

Data collection sheets with a phytotoxicity rating scale

Procedure:

Plant Selection: Choose a diverse range of plant species commonly grown in greenhouses.

Treatment Application:
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Apply Fenpyroximate at both the recommended label rate and a higher rate (e.g., 2x or

4x the label rate) to test for sensitivity.

Include a water-only control group.

Observation: Visually inspect the plants for any signs of phytotoxicity at regular intervals

(e.g., 1, 3, 7, and 14 days after application).

Rating: Use a 0-10 rating scale to quantify any observed damage, where 0 represents no

damage and 10 represents complete plant death.[8] Record symptoms such as chlorosis,

necrosis, leaf curling, or stunting.

Protocol 3: Leaf-Dip Bioassay for Resistance Monitoring
Objective: To determine the susceptibility of a greenhouse mite population to Fenpyroximate
and monitor for the development of resistance.

Materials:

Technical grade Fenpyroximate or a formulated product

Distilled water and a suitable solvent (if using technical grade)

Serial dilution tubes

Petri dishes with moistened filter paper

Fresh, untreated leaves of a suitable host plant

Adult female mites from the greenhouse population and a known susceptible population

Fine brush for transferring mites

Microscope

Procedure:

Preparation of Test Solutions: Create a series of Fenpyroximate dilutions.
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Leaf Disc Preparation: Cut leaf discs and dip each into a different test solution for a

standardized time (e.g., 5-10 seconds). Allow the discs to air dry.

Mite Infestation: Place the treated leaf discs, underside up, on the moistened filter paper in

the petri dishes. Transfer a set number of adult female mites (e.g., 20-30) onto each leaf

disc.

Incubation: Keep the petri dishes in a controlled environment (e.g., 25°C, 16:8 L:D

photoperiod).

Mortality Assessment: After a specified time (e.g., 48 or 72 hours), count the number of dead

mites under a microscope. Mites that do not respond to a gentle touch with a fine brush are

considered dead.

Data Analysis: Calculate the LC50 (lethal concentration to kill 50% of the population) for the

greenhouse population and compare it to the LC50 of the susceptible population to

determine the resistance ratio (RR).[9][10][11]
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Caption: Workflow for a greenhouse efficacy trial.
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Caption: Integrated Pest Management (IPM) workflow.
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Caption: Acaricide rotation for resistance management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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